Cas no 485842-33-9 (N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide)

• Product Name: N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide
• CAS No: 485842-33-9
• MF: C₈H₁₃N₃O₂S₂
• MW: 247.337718725204
• MDL: MFCD34167912
• CID: 2648835
• PubChem ID: 12094245
• Update Time: 2025-05-19

N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide
• DB-159680
• 485842-33-9
• SCHEMBL7252659
• N-cyclopropyl-4-methyl-2-(methylamino)-5-thiazolesulfonamide
• EN300-28226993

• MDL： MFCD34167912
• Inchi： 1S/C8H13N3O2S2/c1-5-7(14-8(9-2)10-5)15(12,13)11-6-3-4-6/h6,11H,3-4H2,1-2H3,(H,9,10)
• InChI Key： LBAPPVWVZICQIN-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(NC)S1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 247.04491901Da
• Monoisotopic Mass: 247.04491901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide

Recent Advances in the Study of N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide (CAS: 485842-33-9)

N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide (CAS: 485842-33-9) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery. This research brief synthesizes the latest findings related to this compound, providing insights into its current status and future directions.

The compound belongs to the thiazole sulfonamide class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent research has highlighted the unique structural features of N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide, particularly its cyclopropyl and methylamino substituents, which contribute to its binding affinity and selectivity toward specific biological targets. These features make it a promising candidate for further investigation in targeted therapy.

One of the key areas of interest is the compound's potential as a carbonic anhydrase (CA) inhibitor. Carbonic anhydrases are a family of enzymes involved in critical physiological processes, and their dysregulation is associated with various diseases, including cancer and glaucoma. Preliminary in vitro studies have demonstrated that N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide exhibits potent inhibitory activity against specific CA isoforms, suggesting its utility in developing novel therapeutics for these conditions. The selectivity profile of this compound is particularly noteworthy, as it shows minimal off-target effects, reducing the likelihood of adverse reactions.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's role in modulating cellular signaling pathways. For instance, studies have indicated that N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide may interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. This finding opens new avenues for its application in oncology, particularly in tumors resistant to conventional therapies. Furthermore, its ability to penetrate the blood-brain barrier has sparked interest in its potential use for treating neurological disorders.

The synthesis and optimization of N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Structure-activity relationship (SAR) studies have identified critical modifications that enhance its therapeutic efficacy while minimizing toxicity. These developments underscore the compound's versatility and adaptability in drug design.

Despite these promising findings, challenges remain in the clinical translation of N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide. Issues such as metabolic stability, long-term safety, and formulation optimization need to be addressed in future studies. However, the compound's unique pharmacological profile and the growing body of evidence supporting its therapeutic potential make it a compelling subject for ongoing research. Collaborative efforts between academia and industry will be essential to advance this compound from the bench to the bedside.

In conclusion, N-cyclopropyl-4-methyl-2-(methylamino)-1,3-thiazole-5-sulfonamide (CAS: 485842-33-9) represents a promising scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Recent studies have shed light on its mechanism of action, selectivity, and potential clinical utility, paving the way for future investigations. As research progresses, this compound may emerge as a valuable tool in the development of next-generation therapeutics, addressing unmet medical needs in various diseases.